Cas no 13055-63-5 (2-Methyl-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Methyl-5-(trifluoromethyl)benzoic acid
• CAS No: 13055-63-5
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD01631589
• CID: 86854
• PubChem ID: 2775585
• Update Time: 2025-04-18

2-Methyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)benzoic acid
• RARECHEM AL BO 2139
• 3-Carboxy-4-methylbenzotrifluoride
• Methyl-5- (trifluoromethyl) benzoic acid
• 2-METHYL-5-(TRIFLUOROMETHYL)BENZOIC ACID, 97% MIN.
• 2-METHYL-5-(TRIFLUOROMETHYL)BENZOICACID
• FT-0651157
• CS-W015425
• SY071559
• Benzoic acid, 2-methyl-5-(trifluoromethyl)-
• PS-8152
• CL8054
• 2-methyl-5-trifluoromethylbenzoicacid
• 2-Methyl-5-trifluoromethylbenzoic acid
• 13055-63-5
• AC-26059
• AKOS005258634
• EN300-101628
• 5-trifluoromethyl-2-methylbenzoic acid
• AM83997
• 2-Methyl-5-(trifluoromethyl)benzoic acid, AldrichCPR
• MFCD01631589
• SCHEMBL710431
• J-509994
• DTXSID50379596
• BBL101717
• DTXCID50330622
• DB-011074
• STL555514
• 630-210-3

• MDL： MFCD01631589
• Inchi： 1S/C9H7F3O2/c1-5-2-3-6(9(10,11)12)4-7(5)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： STJUSBSLJXOSDU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.345
• Melting Point: 123-125°C
• Boiling Point: 261°C at 760 mmHg
• Flash Point: 111.7±27.3 °C
• Refractive Index: 1.478
• PSA: 37.30000
• LogP: 2.71200
• Solubility: Not determined

2-Methyl-5-(trifluoromethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-36-51-36/37/38
• Safety Instruction： 26-37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters